3-Chloro-4-(3-methoxyphenoxy)aniline
Overview
Description
3-Chloro-4-(3-methoxyphenoxy)aniline, also known as MECA, is a chemical compound with a structure that includes aniline, chloro, and methoxy functional groups. It has a molecular weight of 249.7 . The compound is typically stored at room temperature and is in the form of an oil .
Molecular Structure Analysis
The molecular formula of this compound is C13H12ClNO2 . The InChI code for this compound is 1S/C13H12ClNO2/c1-16-10-3-2-4-11(8-10)17-13-6-5-9(15)7-12(13)14/h2-8H,15H2,1H3 .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Methods : Different methods for synthesizing derivatives of 3-Chloro-4-(3-methoxyphenoxy)aniline have been explored. For instance, Wen Zi-qiang (2007) discusses a synthesis method for 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)-ethoxy]aniline, emphasizing high yield and minimal environmental impact (Wen Zi-qiang, 2007). Similarly, Zhang Qingwen (2011) details a practical process for synthesizing 3-chloro-4-(3-fluorobenzyloxy)aniline, highlighting the use of inexpensive materials and a process conducive to industrial production (Zhang Qingwen, 2011).
Environmental and Industrial Applications
- Adsorption and Removal of Toxic Compounds : P. Słomkiewicz et al. (2017) studied the adsorption of chloro derivatives of aniline, including compounds similar to this compound, on halloysite adsorbents. This research is significant for understanding the removal of toxic compounds from wastewater (P. Słomkiewicz et al., 2017).
Photocatalytic Applications
- Photocatalysis : Research by Sajad Jafari and Alireza Nezamzadeh-Ejhieh (2017) demonstrates the use of synthesized photocatalysts for degrading mixtures containing compounds like 4-methoxy aniline and 4-chloro-3-nitroaniline. This study is pertinent for understanding the photocatalytic degradation of organic pollutants in water (Sajad Jafari and Alireza Nezamzadeh-Ejhieh, 2017).
Molecular and Structural Analysis
- Spectroscopic Studies : G. Yeap et al. (2003) conducted spectroscopic studies on compounds derived from 2-hydroxy-3-methoxybenzaldehyde and various anilines, contributing to the understanding of the molecular structure and behavior of such compounds (G. Yeap et al., 2003).
Catalytic and Corrosion Inhibition Properties
- Catalytic and Corrosion Studies : P. Udhayakala et al. (2013) examined thiadiazolines, including derivatives of aniline, for their potential as corrosion inhibitors in acidic media, shedding light on the chemical properties relevant to industrial applications (P. Udhayakala et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
3-chloro-4-(3-methoxyphenoxy)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO2/c1-16-10-3-2-4-11(8-10)17-13-6-5-9(15)7-12(13)14/h2-8H,15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKFZVCBUFBFPSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OC2=C(C=C(C=C2)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50589739 |
Source
|
| Record name | 3-Chloro-4-(3-methoxyphenoxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50589739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
59871-14-6 |
Source
|
| Record name | 3-Chloro-4-(3-methoxyphenoxy)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50589739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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